2-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride
Overview
Description
2-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride, also known as JZP-110, is a synthetic compound that has been developed as a potential treatment for sleep disorders such as narcolepsy, obstructive sleep apnea, and shift work disorder. It is a stimulant that works by increasing the levels of certain neurotransmitters in the brain, which can help to promote wakefulness and alertness.
Mechanism of Action
2-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride works by increasing the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a key role in promoting wakefulness and alertness. It does this by inhibiting the reuptake of these neurotransmitters, which leads to an increase in their availability in the brain.
Biochemical and Physiological Effects:
2-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride has been shown to have a number of biochemical and physiological effects. In addition to increasing dopamine and norepinephrine levels, it has also been found to increase the levels of histamine and orexin, which are other neurotransmitters involved in promoting wakefulness. It has also been shown to increase heart rate and blood pressure, which can be a concern for some individuals.
Advantages and Limitations for Lab Experiments
2-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride has several advantages for use in lab experiments. It is a well-characterized compound with a known mechanism of action, which makes it useful for studying the effects of stimulants on the brain. However, its effects on heart rate and blood pressure may limit its use in certain experiments, and its potential for abuse may also be a concern.
Future Directions
There are several potential future directions for research on 2-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride. One area of interest is in exploring its potential as a treatment for other conditions, such as attention deficit hyperactivity disorder (ADHD) and depression. Another area of interest is in developing new compounds that are more selective for certain neurotransmitters, which could lead to improved efficacy and fewer side effects. Finally, further research is needed to better understand the long-term effects of 2-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride use, particularly with regard to its potential for abuse and dependence.
Scientific Research Applications
2-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride has been extensively studied in preclinical and clinical trials for its potential use as a treatment for sleep disorders. It has been shown to be effective in improving wakefulness and reducing excessive daytime sleepiness in patients with narcolepsy and obstructive sleep apnea. In addition, it has been found to improve cognitive function and mood in healthy individuals and those with sleep deprivation.
properties
IUPAC Name |
2-[(2,6-dichlorophenyl)methoxymethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17Cl2NO.ClH/c14-12-5-3-6-13(15)11(12)9-17-8-10-4-1-2-7-16-10;/h3,5-6,10,16H,1-2,4,7-9H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEFVYRWFGKZGFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)COCC2=C(C=CC=C2Cl)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Cl3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-Dichloro-benzyloxymethyl)-piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(2,5-Dichloro-benzyl)-piperidin-4-yl]-methanol](/img/structure/B3229804.png)
![[1-(3,4-Dichloro-benzyl)-piperidin-4-yl]-methyl-amine hydrochloride](/img/structure/B3229840.png)
![[1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol](/img/structure/B3229880.png)
